4-(4-fluorophenyl)-N-(furan-2-ylmethyl)-1H-pyrrole-2-carboxamide

• IUPAC Name: 4-(4-fluorophenyl)-N-(furan-2-ylmethyl)-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C16H13FN2O2/c17-13-5-3-11(4-6-13)12-8-15(18-9-12)16(20)19-10-14-2-1-7-21-14/h1-9,18H,10H2,(H,19,20)
• InChI Key: ZMOTZWNEDOVPIB-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)C2=CC(=CN2)C3=CC=C(C=C3)F
• Molecular Formula: C16H13FN2O2
• Molecular Weight: 284.28 g/mol

Description

The compound “4-(4-fluorophenyl)-N-(furan-2-ylmethyl)-1H-pyrrole-2-carboxamide” is a complex organic molecule. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. Attached to this ring is a carboxamide group, a furan ring, and a fluorophenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent atoms and the bonds between them. Unfortunately, without more specific information or a detailed study, it’s difficult to provide an accurate analysis.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present in the molecule. For example, the carboxamide group might undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For instance, the presence of a fluorophenyl group might influence its polarity and solubility.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

The compound’s unique structure makes it an attractive candidate for drug development. Researchers have explored its potential as a scaffold for novel drug molecules. Key areas include:

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Green Chemistry and Sustainable Synthesis

The compound’s synthesis via visible-light-mediated [3+2] cycloaddition reaction demonstrates green and efficient chemistry. .

Electrochemical Conversion of Biomass-Derived Compounds

While not directly studied for this compound, insights from related furan compounds can be applied. .

Organic Synthesis and Building Blocks

The compound’s functional groups make it valuable in organic synthesis. .

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on how it interacts with biological systems.

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, further studies could explore its efficacy, safety, and mechanism of action.